Cas no 115546-81-1 (2-chloro-5-nitro-benzenesulfinyl chloride)

• Product Name: 2-chloro-5-nitro-benzenesulfinyl chloride
• CAS No: 115546-81-1
• MF: C₆H₃Cl₂NO₃S
• MW: 240.063918352127
• CID: 1205436
• PubChem ID: 54550092
• Update Time: 2025-04-20

2-chloro-5-nitro-benzenesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-nitro-benzenesulfinyl chloride
• 2-Chloro-5-nitrobenzenesulfinyl chloride
• benzenesulfinyl chloride, 2-chloro-5-nitro-
• LogP
• 115546-81-1
• SCHEMBL10507366
• DTXSID101273623

• Inchi： 1S/C6H3Cl2NO3S/c7-5-2-1-4(9(10)11)3-6(5)13(8)12/h1-3H
• InChI Key： ZJHJYGYMSBYZIK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(=O)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.92119
• Monoisotopic Mass: 238.9210695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 60.21